2-(2,3-dimethylphenoxy)-N-methyl-N-phenylacetamide

• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C17H19NO2/c1-13-8-7-11-16(14(13)2)20-12-17(19)18(3)15-9-5-4-6-10-15/h4-11H,12H2,1-3H3
• InChI Key: GQRMWYVJKISLGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)N(C)C2=CC=CC=C2)C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

2-(2,3-dimethylphenoxy)-N-methyl-N-phenylacetamide is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. This compound is also known as DPMA and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

DPMA has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine in the brain. This inhibition leads to an increase in the concentration of acetylcholine, which is a neurotransmitter that plays a key role in cognitive function. DPMA has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
DPMA has been shown to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function in animal models, as well as to reduce oxidative stress and inflammation. DPMA has also been shown to have potential neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DPMA has several advantages as a reagent in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to be stable under a variety of conditions. However, DPMA also has some limitations. It is toxic at high concentrations, and its effects on human health are not well understood. Additionally, DPMA may not be suitable for all types of experiments, and its use should be carefully evaluated on a case-by-case basis.

Future Directions

There are several future directions for research on DPMA. One potential area of research is the development of new synthetic methods for DPMA that are more efficient and environmentally friendly. Another area of research is the exploration of DPMA's potential therapeutic effects in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the biochemical and physiological effects of DPMA, as well as its potential toxicity and safety concerns.
In conclusion, DPMA is a chemical compound that has been extensively studied in scientific research due to its unique properties and potential applications. Its synthesis method is simple and efficient, and it has been used as a reagent in organic synthesis and as a ligand in coordination chemistry. DPMA has potential therapeutic effects in the treatment of various diseases, and its mechanism of action involves the inhibition of acetylcholinesterase and antioxidant properties. DPMA has several advantages as a reagent in lab experiments, but it also has some limitations and potential toxicity concerns. Future research directions include the development of new synthetic methods, exploration of therapeutic effects, and further studies on its biochemical and physiological effects.

Synthesis Methods

DPMA can be synthesized through a simple and efficient method. The synthesis involves the reaction of 2,3-dimethylphenol with N-methyl-N-phenylacetamide in the presence of an acid catalyst. The resulting product is then purified through a series of recrystallization and filtration steps. The purity and yield of the final product can be optimized by adjusting the reaction conditions such as temperature, reaction time, and concentration of the reactants.

Scientific Research Applications

DPMA has been extensively studied in scientific research due to its unique properties and potential applications. It has been used as a reagent in organic synthesis, as well as a ligand in coordination chemistry. DPMA has also been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.